Cas no 257863-04-0 (1H-Pyrazole-4-carboxylicacid, 1-(4-aminophenyl)-3,5-dimethyl-, ethyl ester)

• Product name: 1H-Pyrazole-4-carboxylicacid, 1-(4-aminophenyl)-3,5-dimethyl-, ethyl ester
• CAS No: 257863-04-0
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 246971
• PubChem ID: 656966

1H-Pyrazole-4-carboxylicacid, 1-(4-aminophenyl)-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-(4-aminophenyl)-3,5-dimethyl-, ethyl ester
• ETHYL 1-(4-AMINOPHENYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLATE
• ethyl 1-(4-aminophenyl)-3,5-dimethylpyrazole-4-carboxylate
• 1-(4-AMINOPHENYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 1y2e
• 3,5-dimethyl-1-(4-aminophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• 5DE
• Pyrazole carboxylic ester 19
• Ethyl 1-(4-aminophenyl)-3,5-dimethyl-pyrazole-4-carboxylate
• Q27094118
• UNII-T6MC6N4LS7
• NS00068219
• SR-01000641890-1
• HMS563C08
• CHEMBL1230397
• 257863-04-0
• HMS3604O17
• 1-(4-amino-phenyl)-3,5-dimethyl-1h-pyrazole-4-carboxylic acid ethyl ester
• SCHEMBL4314951
• T6MC6N4LS7
• DTXSID10349674
• PD007742
• CCG-52675
• BDBM14796
• Maybridge1_007620
• 1H-Pyrazole-4-carboxylic acid, 1-(4-aminophenyl)-3,5-dimethyl-, ethyl ester
• DB03183
• FT-0625819
• DB-067465

• Inchi： InChI=1S/C14H17N3O2/c1-4-19-14(18)13-9(2)16-17(10(13)3)12-7-5-11(15)6-8-12/h5-8H,4,15H2,1-3H3
• InChI Key： FIEYZIRYXYDMSK-UHFFFAOYSA-N
• SMILES： CCOC(C1C(C)=NN(C2C=CC(N)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 259.13200
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14000
• LogP: 2.82920

1H-Pyrazole-4-carboxylicacid, 1-(4-aminophenyl)-3,5-dimethyl-, ethyl ester Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25